Cas no 63770-90-1 (4H-1-Benzopyran-4-one,7-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-3-(4-methoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,7-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-3-(4-methoxyphenyl)-
• CAS No: 63770-90-1
• MF: C₂₈H₃₂O₁₅
• MW: 608.544690132141
• CID: 512927
• PubChem ID: 5358911
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,7-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-3-(4-methoxyphenyl)-
• 5-hydroxy-3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• AC1NSDDF
• BIOCHANIN A 7-O-B-D-GENTIOBIOSIDE
• NSC289563
• NSC-289563

• Inchi： 1S/C28H32O15/c1-38-12-4-2-11(3-5-12)14-9-39-16-7-13(6-15(30)19(16)20(14)31)41-28-26(37)24(35)22(33)18(43-28)10-40-27-25(36)23(34)21(32)17(8-29)42-27/h2-7,9,17-18,21-30,32-37H,8,10H2,1H3
• InChI Key： BZTCEZPKCUXMNG-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(C(C(CO)O1)O)O)O)O)O)O)OC1=CC(=C2C(C(C3C=CC(=CC=3)OC)=COC2=C1)=O)O

Computed Properties

• Exact Mass: 608.17406
• Monoisotopic Mass: 608.17412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234
• XLogP3: -1

Experimental Properties

• Density: 1.67
• Boiling Point: 931.7°C at 760 mmHg
• Flash Point: 306.8°C
• Refractive Index: 1.71
• PSA: 234.29
• LogP: -1.82290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides